N-butyl-N'-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide

• IUPAC Name: N-butyl-N'-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide
• InChI: InChI=1S/C16H22N2O3/c1-2-3-9-17-15(19)16(20)18-11-14-13-7-5-4-6-12(13)8-10-21-14/h4-7,14H,2-3,8-11H2,1H3,(H,17,19)(H,18,20)
• InChI Key: XUGMVGFFHYXMTC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NCC1C2=CC=CC=C2CCO1
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide is a chemical compound that belongs to the class of oxamides It is characterized by the presence of an isochromenylmethyl group attached to the oxamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide typically involves the reaction of N-butylamine with 3,4-dihydro-1H-isochromen-1-ylmethyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified using standard techniques such as column chromatography.

Industrial Production Methods

Industrial production of N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the isochromenylmethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted oxamides with different functional groups.

Scientific Research Applications

N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)butanamide
• N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)ethanediamide

Uniqueness

N-butyl-N’-(3,4-dihydro-1H-isochromen-1-ylmethyl)oxamide is unique due to its specific structural features, such as the presence of the isochromenylmethyl group. This structural uniqueness can confer distinct chemical and biological properties, making it valuable for various applications.